Cas no 1289267-53-3 (imidazo1,2-apyrazin-2-amine)

Imidazo[1,2-a]pyrazin-2-amine is a heterocyclic compound featuring a fused imidazole and pyrazine ring system, with an amine functional group at the 2-position. This structure imparts significant versatility in medicinal chemistry, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity and selectivity in target interactions. The amine group offers a handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship studies. The compound's stability and synthetic accessibility make it a valuable intermediate in pharmaceutical research, particularly for developing therapeutics targeting cancer, inflammation, and CNS disorders. Its physicochemical properties are favorable for drug-likeness, including moderate solubility and metabolic stability.

imidazo1,2-apyrazin-2-amine structure

Product Name:imidazo1,2-apyrazin-2-amine

CAS No:1289267-53-3

MF:C₆H₆N₄

MW:134.13863992691

MDL:MFCD20040079

CID:2136483

PubChem ID:69382803

Update Time:2025-10-19

imidazo1,2-apyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyrazin-2-amine
- imidazo1,2-apyrazin-2-amine
- Imidazo[1,2-a]pyrazin-2-ylamine
- Z1263714413
- SHTYVPZQTIYWOJ-UHFFFAOYSA-N
- SCHEMBL5275762
- CS-0088103
- DA-33559
- AB76352
- 1289267-53-3
- EN300-2520799
- ZB0188
- AT35491
- PBC26753
- 872-233-3
- Imidazo(1,2-a)pyrazin-2-amine
- MDL： MFCD20040079
- Inchi： 1S/C6H6N4/c7-5-4-10-2-1-8-3-6(10)9-5/h1-4H,7H2
- InChI Key： SHTYVPZQTIYWOJ-UHFFFAOYSA-N
- SMILES： N12C=CN=CC1=NC(=C2)N

Computed Properties

Exact Mass: 134.059246208g/mol
Monoisotopic Mass: 134.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 56.2Å²

imidazo1,2-apyrazin-2-amine Pricemore >>

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